Cas no 142861-00-5 (Herboxidiene)

Herboxidiene structure

Product Name:Herboxidiene

CAS No:142861-00-5

Molecular Formula:C₂₅H₄₂O₆

Molecular Weight:438.5974

CID:153790

PubChem ID:6438496

Herboxidiene Properties

Names and Identifiers

- L-glycero-L-gluco-Heptitol,5,6-anhydro-6-C-[(2S,3E,5E)-6-[(2S,3S,6R)-6-(carboxymethyl)tetrahydro-3-methyl-2H-pyran-2-yl]-2-methyl-3,5-heptadien-1-yl]-1,4,7-trideoxy-4-methyl-3-O-methyl-
- 2-[(2R,5S,6S)-6-[(2E,4E,6S)-7-[(2R,3R)-3-[(2R,3R,4R)-4-hydroxy-3-methoxypentan-2-yl]-2-methyloxiran-2-yl]-6-methylhepta-2,4-dien-2-yl]-5-methyloxan-2-yl]acetic acid
- L-glycero-L-gluco-Heptitol,5,6-anhydro-6-C-[(2S,3E,5E)-6-[(2S,3S,6R)-6-(carboxymethyl)tetrahydro-3-methyl-2H-pyran-2-yl]-2-me
- 2-((2R,5S,6S)-6-((S,2E,4E)-7-((2R,3R)-3-((2R,3R,4R)-4-hydroxy-3-methoxypentan-2-yl)-2-methyloxiran-2-yl)-6-methylhepta-2,4-dien-2-yl)-5-methyltetrahydro-2H-pyran-2-yl)acetic acid
- 2H-Pyran-2-acetic acid,tetrahydro-6-(6-(3-(3-hydroxy-2-methoxy-1-methylbutyl)-2-methyloxiranyl)-1,5-dimethyl-1,3-hexadienyl)-5-methyl
- Herboxidiene
- herboxidiene 1
- GEX1A compound
- GEX 1A
- TAN1609
- TAN 1609
- (2R)-6beta-[(5S)-6-[(2R,3R)-3-[(1R,2R,3R)-3-Hydroxy-2-methoxy-1-methylbutyl]-2-methyloxiranyl]-1,5-dimethyl-1,3-hexadienyl]-5alpha-methyltetrahydro-2H-pyran-2beta-acetic acid
- 2H-Pyran-2-acetic acid, tetrahydro-6-(6
- DTXSID101037297
- CHEMBL4212104
- 142861-00-5
- SCHEMBL729509
- QSB7EM5EUD
- AKOS040755443
- CS-0016896
- 2H-Pyran-2-acetic acid, tetrahydro-6-(6-(3-(3-hydroxy-2-methoxy-1-methylbutyl)-2-methyloxiranyl)-1,5-dimethyl-1,3-hexadienyl)-5-methyl-
- L-GLYCERO-L-GLUCO-HEPTITOL, 5,6-ANHYDRO-6-C-((2S,3E,5E)-6-((2S,3S,6R)-6-(CARBOXYMETHYL)TETRAHYDRO-3-METHYL-2H-PYRAN-2-YL)-2-METHYL-3,5-HEPTADIENYL)-1,4,7-TRIDEOXY-4-METHYL-3-O-METHYL-
- UNII-QSB7EM5EUD
- TAN-1609
- (+)-Herboxidiene
- HY-19828
- 5,6-ANHYDRO-6-C-((2S,3E,5E)-6-((2S,3S,6R)-6-(CARBOXYMETHYL)TETRAHYDRO-3-METHYL-2H-PYRAN-2-YL)-2-METHYL-3,5-HEPTADIEN-1-YL)-1,4,7-TRIDEOXY-4-METHYL-3-O-METHYL-L-GLYCERO-L-GLUCO-HEPTITOL
- GEX1A
- DA-53952
- NCGC00488492-01
- InChIKey： ISZXEMUWHQLLTC-LSIVYLFASA-N
- Inchi： 1S/C25H42O6/c1-15(14-25(6)24(31-25)18(4)23(29-7)19(5)26)9-8-10-16(2)22-17(3)11-12-20(30-22)13-21(27)28/h8-10,15,17-20,22-24,26H,11-14H2,1-7H3,(H,27,28)/b9-8+,16-10+/t15-,17+,18-,19-,20-,22-,23-,24-,25-/m1/s1
- SMILES： O1[C@]([H])([C@]([H])(C([H])([H])[H])[C@]([H])([C@@]([H])(C([H])([H])[H])O[H])OC([H])([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])[C@@]([H])(/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/[C@]1([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])C(=O)O[H])O1)C([H])([H])[H]

Computed Properties

Exact Mass: 438.29800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 11
Monoisotopic Mass: 438.29813906 g/mol
Heavy Atom Count: 31
Complexity: 658
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 88.5
Molecular Weight: 438.6

Experimental Properties

LogP: 4.36290
PSA: 88.52000
Refractive Index: 1.497
Boiling Point: 567.9°C at 760 mmHg
Flash Point: 181.9°C
Density: 1.056

Herboxidiene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009C10-1mg	Herboxidiene	142861-00-5	≥70%	1mg	$412.00	2024-06-20
A2B Chem LLC	AE34692-1mg	Herboxidiene	142861-00-5	≥70%	1mg	$305.00	2024-04-20
Apollo Scientific	BIBR1156-1mg	Herboxidiene	142861-00-5		1mg	£480.00	2025-02-19
SHENG KE LU SI SHENG WU JI SHU	sc-506378-1 mg	Herboxidiene,	142861-00-5		1mg	￥7,589.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64448-1mg	Herboxidiene	142861-00-5	98%	1mg	￥4463.00	2023-09-09